N-[1-(2-chlorobenzyl)-1H-benzimidazol-2-yl]-4-methylbenzamide

• IUPAC Name: N-[1-[(2-chlorophenyl)methyl]benzimidazol-2-yl]-4-methylbenzamide
• InChI: InChI=1S/C22H18ClN3O/c1-15-10-12-16(13-11-15)21(27)25-22-24-19-8-4-5-9-20(19)26(22)14-17-6-2-3-7-18(17)23/h2-13H,14H2,1H3,(H,24,25,27)
• InChI Key: NZAOISNWEHHZRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=NC3=CC=CC=C3N2CC4=CC=CC=C4Cl
• Molecular Formula: C22H18ClN3O
• Molecular Weight: 375.8 g/mol

Description

N-[1-(2-chlorobenzyl)-1H-benzimidazol-2-yl]-4-methylbenzamide, also known as CB-154, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzimidazole derivatives and has been shown to exhibit various biological activities, including antitumor, anti-inflammatory, and antifungal effects. In

Mechanism of Action

The exact mechanism of action of N-[1-(2-chlorobenzyl)-1H-benzimidazol-2-yl]-4-methylbenzamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cell growth and survival. N-[1-(2-chlorobenzyl)-1H-benzimidazol-2-yl]-4-methylbenzamide has been shown to inhibit the Akt/mTOR pathway, which is involved in cell proliferation and survival. It has also been shown to activate the p38 MAPK pathway, which is involved in apoptosis.
Biochemical and Physiological Effects:
N-[1-(2-chlorobenzyl)-1H-benzimidazol-2-yl]-4-methylbenzamide has been shown to exhibit various biochemical and physiological effects. In addition to its anticancer, anti-inflammatory, and antifungal properties, N-[1-(2-chlorobenzyl)-1H-benzimidazol-2-yl]-4-methylbenzamide has also been shown to have antioxidant effects. Studies have shown that N-[1-(2-chlorobenzyl)-1H-benzimidazol-2-yl]-4-methylbenzamide can reduce oxidative stress and lipid peroxidation in animal models.

Advantages and Limitations for Lab Experiments

N-[1-(2-chlorobenzyl)-1H-benzimidazol-2-yl]-4-methylbenzamide has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. It is also relatively stable and can be stored for extended periods of time. However, one limitation of N-[1-(2-chlorobenzyl)-1H-benzimidazol-2-yl]-4-methylbenzamide is that it has low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on N-[1-(2-chlorobenzyl)-1H-benzimidazol-2-yl]-4-methylbenzamide. One area of interest is the development of N-[1-(2-chlorobenzyl)-1H-benzimidazol-2-yl]-4-methylbenzamide analogs with improved solubility and bioavailability. Another area of research is the investigation of N-[1-(2-chlorobenzyl)-1H-benzimidazol-2-yl]-4-methylbenzamide in combination with other anticancer agents to determine whether it can enhance their efficacy. Additionally, further studies are needed to fully understand the mechanism of action of N-[1-(2-chlorobenzyl)-1H-benzimidazol-2-yl]-4-methylbenzamide and its potential therapeutic applications in various diseases.

Scientific Research Applications

N-[1-(2-chlorobenzyl)-1H-benzimidazol-2-yl]-4-methylbenzamide has been studied extensively for its potential therapeutic applications. One of the major areas of research has been its anticancer properties. Studies have shown that N-[1-(2-chlorobenzyl)-1H-benzimidazol-2-yl]-4-methylbenzamide induces apoptosis in various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to inhibit tumor growth in animal models of cancer.
In addition to its anticancer properties, N-[1-(2-chlorobenzyl)-1H-benzimidazol-2-yl]-4-methylbenzamide has also been investigated for its anti-inflammatory and antifungal effects. Studies have shown that N-[1-(2-chlorobenzyl)-1H-benzimidazol-2-yl]-4-methylbenzamide can reduce inflammation in animal models of arthritis and can inhibit the growth of various fungal species, including Candida albicans.